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Compound of Interest

Compound Name: Rubidium-83

CAS No.: 17056-36-9

Cat. No.: B1235918

Get Quote

This technical support center is designed for researchers, scientists, and drug development

professionals utilizing Rubidium-82 (Rb-82) generators. It provides essential information and

guidance to minimize Strontium-82 (Sr-82) and Strontium-85 (Sr-85) breakthrough, ensuring

the safety and accuracy of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Strontium-82 breakthrough?

A1: Strontium-82 (Sr-82) breakthrough refers to the undesirable release of the parent isotope,

Sr-82, and its production contaminant, Strontium-85 (Sr-85), from the generator column into the

Rubidium-82 (Rb-82) eluate.[1][2] Since Rb-82 has a very short half-life (75 seconds), any

long-lived radioactivity detected in the eluate after a sufficient decay period is indicative of

strontium isotope contamination.[3][4]

Q2: What are the primary causes of Sr-82 breakthrough?

A2: The primary causes of Sr-82 breakthrough are typically related to user error and improper

handling of the generator system.[5][6] Key factors include:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1235918#bc-rfq
https://dhhs.ne.gov/Radiation%20Control%20%20Documents/IN%202019-11.pdf
https://radiologybusiness.com/topics/medical-imaging/molecular-imaging/fda-blames-cardiogen-overexposure-problems-improper-usage
https://aapm.org/government_affairs/documents/July_13_Bracco_Customer_Letter.pdf
https://www.nrc.gov/docs/ML1210/ML12101A274.pdf
https://www.auntminnie.com/clinical-news/molecular-imaging/article/15623167/radiation-events-prompt-fda-notice-on-rb-82-generators
https://www.diagnosticimaging.com/view/fda-bracco-cardiogen-strontium-breakthrough-caused-user-error
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use of incorrect eluent: Eluting the generator with solutions other than additive-free 0.9%

Sodium Chloride Injection USP is a major cause.[5][7] Solutions containing calcium, such as

Ringer's lactate, can chemically displace the strontium ions from the generator column,

leading to significant breakthrough.[5][8][9]

Exceeding elution volume limits: Each generator has a specified total elution volume limit.

Exceeding this limit can lead to increased breakthrough.[4]

Improper generator handling: Failure to follow the manufacturer's instructions for daily quality

control and elution procedures can compromise the generator's integrity.[6][10]

Q3: What are the regulatory limits for Sr-82 and Sr-85 breakthrough?

A3: Strict regulatory limits are in place to ensure patient safety. The eluate must not contain

more than the specified amounts of strontium isotopes per millicurie of Rb-82 at the end of

elution.

Isotope Breakthrough Limit Alert Limit

Strontium-82 (Sr-82) 0.02 µCi/mCi of Rb-82 0.002 µCi/mCi of Rb-82

Strontium-85 (Sr-85) 0.2 µCi/mCi of Rb-82 0.02 µCi/mCi of Rb-82

Data sourced from multiple

references.[3][7][10][11][12]

Q4: How often should breakthrough testing be performed?

A4: Breakthrough testing for Sr-82 and Sr-85 must be performed daily before any

administration of Rb-82 chloride injection to patients.[10][11] If the results exceed one-tenth of

the specification limit (the "Alert Limit"), the frequency of testing should be increased to at least

twice daily.[3][10][12] Additional testing is also required after a certain cumulative elution

volume has been reached (e.g., every 750 mL after 14 L).[7]

Q5: What are the consequences of excessive Sr-82/Sr-85 breakthrough?

A5: Excessive breakthrough leads to unintended radiation exposure to the patient.[2] Strontium

isotopes, being chemically similar to calcium, can accumulate in the bones, potentially leading
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to suppression of bone marrow function and an increased long-term risk of radiation-induced

cancers.[5]

Troubleshooting Guide
This guide provides a systematic approach to identifying and resolving common issues related

to Sr-82 breakthrough.

Problem: Exceeding Sr-82 or Sr-85 Alert Limits

Possible Cause Recommended Action

Normal Generator Wear

Increase the frequency of breakthrough testing

to at least twice daily (e.g., beginning and

middle of the day).[3][10] Continue to monitor

levels closely with each elution.

Approaching Cumulative Elution Volume Limit

Be aware of the generator's total elution volume

limit.[4][7] Plan for generator replacement as

you approach this limit.

Minor Procedural Inconsistency

Review the daily quality control and elution

protocols to ensure strict adherence to the

manufacturer's instructions.

Problem: Exceeding Sr-82 or Sr-85 Breakthrough Limits
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Possible Cause Immediate Action

Use of Incorrect Eluent (e.g., Ringer's Lactate)

1. Immediately stop the patient infusion.[7] 2.

Permanently discontinue use of the affected

generator.[7][10] 3. Quarantine the incorrect

eluent. 4. Evaluate the patient's absorbed

radiation dose and monitor for potential health

effects.[7]

Generator Column Failure

1. Immediately stop using the generator.[3][10]

2. Contact the generator manufacturer for

guidance and to report the incident.[3][10]

Exceeding Maximum Usage Limits (Time or

Volume)

1. Immediately discontinue use of the generator.

2. Verify the generator's expiration date and

total eluted volume.

Experimental Protocols
Protocol 1: Daily Quality Control for Rb-82 Eluate and Strontium Breakthrough Testing

This protocol is a generalized procedure based on common practices. Always refer to the

specific instructions provided by the generator manufacturer.

Materials:

Rb-82 generator and infusion system

Additive-free 0.9% Sodium Chloride Injection USP

Sterile elution vial and vent needle

Lead-shielded container for the elution vial

Calibrated dose calibrator

Procedure:
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System Preparation: Ensure the infusion system is properly set up according to the

manufacturer's manual. Use only additive-free 0.9% Sodium Chloride Injection USP as the

eluent.[7][10]

First Elution (Column Wash): Perform an initial elution of 50 mL of saline and discard the

eluate. This step is crucial to wash the generator column.[7][11]

Generator Regeneration: Allow at least 10 minutes for the Rb-82 to regenerate on the

column.[3][7][11]

Second Elution (Test Elution):

Place a new sterile elution vial in a lead container.

Elute the generator with 50 mL of saline at the specified flow rate (e.g., 50 mL/min) and

collect the eluate in the vial.[7][11]

Note the exact time of the end of elution (EOE).[7][11]

Rb-82 Activity Measurement:

Immediately measure the activity of the eluate in the dose calibrator using the Rb-82

setting.

Record the activity and the time of measurement.

Correct the measured activity for decay back to the EOE time.

Strontium Breakthrough Measurement:

Allow the eluate to decay for at least 60 minutes. This ensures that virtually all the Rb-82

has decayed.[3]

Measure the remaining activity in the dose calibrator. This reading represents the

strontium isotopes.

Use the breakthrough worksheet and correction factors provided by the manufacturer to

calculate the concentration of Sr-82 and Sr-85 in µCi per mCi of Rb-82.[3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.accessdata.fda.gov/drugsatfda_docs/label/2020/019414Orig1s021lbl.pdf
https://radiologybusiness.com/topics/medical-imaging/molecular-imaging/fda-issues-warning-cardiac-pet-scans
https://www.accessdata.fda.gov/drugsatfda_docs/label/2020/019414Orig1s021lbl.pdf
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/cardiogen.pdf
https://aapm.org/government_affairs/documents/July_13_Bracco_Customer_Letter.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2020/019414Orig1s021lbl.pdf
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/cardiogen.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2020/019414Orig1s021lbl.pdf
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/cardiogen.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2020/019414Orig1s021lbl.pdf
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/cardiogen.pdf
https://aapm.org/government_affairs/documents/July_13_Bracco_Customer_Letter.pdf
https://aapm.org/government_affairs/documents/July_13_Bracco_Customer_Letter.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235918?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verification: Compare the calculated breakthrough values with the regulatory and alert limits.

If the limits are exceeded, follow the appropriate troubleshooting steps.

Visualizations
Below are diagrams illustrating key workflows and logical relationships in managing Sr-82

breakthrough.
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< Breakthrough Limit

Breakthrough Limit Exceeded

> Breakthrough Limit

Proceed with Standard Protocol
Increase Testing Frequency

(Twice Daily)
Monitor Closely

Immediately Stop Use
Quarantine Generator
Contact Manufacturer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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